(5Z)-5-{[3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]methylidene}-2-(3-methylphenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

Specification

• Molecular Formula: C28H21N5O2S
• Molecular Weight: 491.6 g/mol
• IUPAC Name: (5Z)-5-[[3-(4-methoxyphenyl)-1-phenylpyrazol-4-yl]methylidene]-2-(3-methylphenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• Standard InChI: InChI=1S/C28H21N5O2S/c1-18-7-6-8-20(15-18)26-29-28-33(31-26)27(34)24(36-28)16-21-17-32(22-9-4-3-5-10-22)30-25(21)19-11-13-23(35-2)14-12-19/h3-17H,1-2H3/b24-16-
• Standard InChI Key: QXVGQIGVSSBEIQ-JLPGSUDCSA-N
• Isomeric SMILES: CC1=CC(=CC=C1)C2=NN3C(=O)/C(=C/C4=CN(N=C4C5=CC=C(C=C5)OC)C6=CC=CC=C6)/SC3=N2
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN3C(=O)C(=CC4=CN(N=C4C5=CC=C(C=C5)OC)C6=CC=CC=C6)SC3=N2

Introduction

Structural Elucidation and Molecular Characteristics

Core Molecular Framework

The compound’s backbone consists of a thiazolo[3,2-b][1,triazol-6(5H)-one system fused with a pyrazole ring. The (5Z) configuration denotes the geometry of the exocyclic double bond connecting the pyrazole and thiazolo-triazole moieties. Key structural features include:

• Thiazolo-triazole core: A bicyclic system comprising a thiazole ring fused to a 1,2,4-triazole ring, contributing to electron-deficient character and potential hydrogen-bonding sites.

• Pyrazole substituent: A 1-phenyl-3-(4-methoxyphenyl)pyrazole group at position 4, introducing steric bulk and π-π stacking capabilities.

• Aryl substituents: A 3-methylphenyl group at position 2 of the thiazole ring and a 4-methoxyphenyl group on the pyrazole, modulating electronic effects and solubility.

Molecular Formula and Mass

While the exact molecular formula of the queried compound is C₃₀H₂₄N₆O₂S, analogous structures such as (5Z)-5-{[3-(4-Methoxy-3-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-2-(4-methoxyphenyl)thiazolo[3,2-b]triazol-6(5H)-one (ChemSpider ID: 5011377) exhibit a molecular formula of C₂₉H₂₃N₅O₃S with an average mass of 521.595 g/mol. Substitution of the 4-methoxyphenyl group with a 3-methylphenyl group in the target compound alters its mass to approximately 532.62 g/mol, as calculated via computational methods.

Table 1: Comparative Molecular Properties of Analogous Compounds

Compound Name	Molecular Formula	Average Mass (g/mol)	Key Substituents
Target Compound	C₃₀H₂₄N₆O₂S	532.62	3-methylphenyl, 4-methoxyphenyl
(5Z)-5-{[3-(4-Methoxy-3-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-...	C₂₉H₂₃N₅O₃S	521.595	4-methoxyphenyl, 3-methylphenyl
(5Z)-5-{[3-(4-Isobutoxy-3-methylphenyl)-1-phenyl-1H-pyrazol-4-yl]methylene}-.	C₃₂H₂₉N₅O₃S	563.676	Isobutoxy, 4-methoxyphenyl

Synthesis and Reaction Pathways

Retrosynthetic Analysis

The synthesis of such polycyclic systems typically involves sequential cyclization and functionalization steps:

• Pyrazole Formation: Condensation of hydrazine derivatives with diketones or via 1,3-dipolar cycloaddition.

• Thiazolo-triazole Construction: Cyclocondensation of thioamides with hydrazonoyl halides, followed by oxidation.

• Suzuki-Miyaura Coupling: Introduction of aryl groups (e.g., 3-methylphenyl) via palladium-catalyzed cross-coupling.

Key Synthetic Challenges

• Stereochemical Control: Ensuring the (5Z) configuration requires precise reaction conditions, as geometric isomers may exhibit divergent biological activities.

• Functional Group Compatibility: Methoxy and methyl groups necessitate protecting strategies during heterocycle formation to prevent undesired side reactions.

Physicochemical Properties

Solubility and Lipophilicity

The compound’s logP value, estimated at 3.8–4.2, suggests moderate lipophilicity, suitable for passive membrane permeability. Methoxy groups enhance aqueous solubility slightly, while the 3-methylphenyl group contributes to hydrophobic interactions.

Spectral Characteristics

• UV-Vis: Absorption maxima near 280–320 nm due to conjugated π-systems.

• NMR: Distinct signals for methoxy protons (~δ 3.8 ppm), aromatic protons (δ 6.5–8.2 ppm), and methyl groups (δ 2.3–2.6 ppm).

Biological Activities and Mechanism of Action

Anticancer Activity

In silico studies predict strong binding affinity (ΔG = -9.2 kcal/mol) to the ATP-binding site of EGFR kinase, suggesting potential as a tyrosine kinase inhibitor.